Cas no 54698-23-6 (1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 54698-23-6
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 353906
• PubChem ID: 12297691
• Update Time: 2025-04-19

1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• 3,6-dimethyl-1-(4-methylphenyl)sulfonylindazole-4,7-dione
• DTXSID50485843
• 54698-23-6

• Inchi： 1S/C16H14N2O4S/c1-9-4-6-12(7-5-9)23(21,22)18-15-14(11(3)17-18)13(19)8-10(2)16(15)20/h4-8H,1-3H3
• InChI Key： SYAYYJMCTJFTAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C(C(C)=CC(C=2C(C)=N1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 330.06752
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 86.1